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Compound of Interest

Compound Name: A-350619
CAS No.: 538368-27-3
Cat. No.: B1250368
Get Quote
. J

Executive Summary & Compound Profile

A-350619 is a potent, small-molecule activator of soluble guanylyl cyclase (sGC).[1] Unlike
standard laboratory reagents, this compound is a bioactive modulator of the nitric oxide (NO)
signaling pathway, capable of inducing significant physiological changes (e.g., vasodilation,
smooth muscle relaxation) at micromolar concentrations [1].[1]

Critical Warning: Because A-350619 directly amplifies cGMP signaling, it poses specific
cardiovascular risks (hypotension) if accidentally absorbed.[1] Standard "drain disposal” is
strictly prohibited due to the risk of aquatic toxicity and environmental persistence of signaling
modulators.[1]

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1250368#bc-rfq
https://www.benchchem.com/product/b1250368/docs?utm_src=pdf-body#technical-bulletin-proper-disposal-procedures-for-a-350619
https://www.rshughes.com/images/products/docs/_rA3R4BTVHU9JORCQ7anQw.pdf
https://www.rshughes.com/images/products/docs/_rA3R4BTVHU9JORCQ7anQw.pdf
https://www.benchchem.com/product/b1250368/docs?utm_src=pdf-body#technical-bulletin-proper-disposal-procedures-for-a-350619
https://www.rshughes.com/images/products/docs/_rA3R4BTVHU9JORCQ7anQw.pdf
https://www.rshughes.com/images/products/docs/_rA3R4BTVHU9JORCQ7anQw.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250368?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Data
Chemical Class Small Molecule sGC Activator
Primary Hazard Bioactive / Cardiovascular Modulator / Irritant

Soluble in DMSO, Ethanol; poorly soluble in

Solubility .
water

High-Temperature Incineration (No drain

Disposal Method ]
disposal)

Personal Protective Equipment (PPE) Matrix

Rationale: A-350619 is often dissolved in DMSO, a solvent that permeates skin and carries
dissolved compounds into the bloodstream.[1] Standard latex gloves offer insufficient protection
against DMSO-based solutions.[1]

o Respiratory: NIOSH-approved N95 (for solid handling) or Fume Hood (for solution
preparation).[1]

o Dermal:Nitrile gloves (Double-gloving recommended).[1] Do NOT use Latex.[1]
o Inner pair: 4 mil Nitrile.[1]
o Quter pair: 5-8 mil Nitrile (chemically resistant).[1]

e Ocular: Chemical splash goggles (ANSI 287.1).[1]

Disposal Procedures: Step-by-Step

The following protocols utilize a "Cradle-to-Grave" tracking approach to ensure no bioactive
material enters municipal water systems.

A. Solid Waste (Powder & Contaminated Debris)

Applies to: Expired stock powder, weighing boats, contaminated gloves, and paper towels.[1]

o Containment: Place all solid waste into a clear, 4-mil polyethylene bag.
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e Segregation: Do not mix with "Sharps" or "Biohazard" (infectious) waste unless the material
is also biologically contaminated.[1] This is Chemical Hazardous Waste.

» Labeling: Affix a hazardous waste tag.
o Constituents: "A-350619 (sGC Activator) - 99%"[1]
o Hazard Checkbox: Toxic / Irritant.[1][2][3]

o Final Disposal: Transfer to the facility's High-Temperature Incineration stream.

B. Liquid Waste (Stock Solutions in DMSO/Ethanol)

Applies to: Unused high-concentration aliquots.[1]

o Solvent Identification: Determine if the solvent is Halogenated (e.g., DCM) or Non-
Halogenated (e.g., DMSO, Ethanol).[1] A-350619 is typically in Non-Halogenated solvents.

[1]
o Collection: Pour into the designated "Non-Halogenated Organic Waste" carboy.

o Crucial Step: Rinse the original vial with a small volume of ethanol and add the rinsate to
the waste carboy.[1]

e Prohibition:NEVER pour DMSO stocks down the sink. DMSO is miscible with water, but the
dissolved A-350619 will persist and bypass standard water treatment filtration.[1]

C. Aqueous Waste (Cell Culture Media)
Applies to: Media containing diluted A-350619 (UM range).[1]

» Deactivation Assessment: Unlike biological contaminants, small molecules are not reliably
deactivated by bleach (hypochlorite).[1] Bleach may create toxic chlorinated byproducts.[1]

e Collection Protocol:

o Low Volume (<500mL): Collect in a dedicated "Aqueous Chemical Waste" container.
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o High Volume (>1L): If facility regulations permit, pass through an Activated Carbon Filter to
sequester the organic molecule before neutralizing and disposing of the filtrate.[1]
However, the safest default is collection as chemical waste.[1]

Decision Logic: Waste Stream Segregation

This workflow ensures compliance with RCRA (USA) and REACH (EU) standards for bioactive
research chemicals.
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Figure 1: Decision matrix for segregating A-350619 waste based on physical state and solvent
composition.[1]

Spill Management Protocol

Immediate Action: Evacuate the immediate area if the spill involves dry powder (inhalation risk).

[1]
o Don PPE: Double nitrile gloves, goggles, lab coat, and N95 mask (if powder).[1]
» Containment:

o Powder: Cover with a wet paper towel (dampened with water) to prevent dust generation.

[1]
o Liquid: Surround with absorbent pads.[1]
o Cleanup:
o Wipe the area from the outside in.[1]
o Clean the surface with 70% Ethanol followed by soap and water.[1]

o Note: A-350619 is soluble in organic solvents; ethanol is more effective than water for the
initial cleaning.[1]

o Disposal: Place all cleanup materials into the Solid Hazardous Waste bag (see Section 3A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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